(5S)-5-(2-aminoethyl)pyrrolidin-2-one hydrochloride
Overview
Description
(5S)-5-(2-aminoethyl)pyrrolidin-2-one hydrochloride, also known as 5S-AEPH, is a synthetic compound with a variety of applications in scientific research. It is a useful tool for studying the effects of drugs on the body and has been used in a variety of laboratory experiments.
Scientific Research Applications
(5S)-5-(2-aminoethyl)pyrrolidin-2-one hydrochloride has a variety of applications in scientific research. It has been used to study the effects of drugs on the body, as well as to investigate the pharmacokinetics and pharmacodynamics of drugs. It has also been used to study the effects of hormones on the body, such as the effects of estrogen on the uterus. Additionally, (5S)-5-(2-aminoethyl)pyrrolidin-2-one hydrochloride has been used to study the effects of inflammation on the body and to investigate the mechanisms of action of various drugs.
Mechanism of Action
(5S)-5-(2-aminoethyl)pyrrolidin-2-one hydrochloride is a synthetic compound that acts as an agonist at the 5-HT2A receptor, which is a serotonin receptor found in the brain. By binding to this receptor, (5S)-5-(2-aminoethyl)pyrrolidin-2-one hydrochloride can alter the activity of the neurotransmitter serotonin, which is involved in a variety of physiological processes such as mood regulation, appetite control, and sleep.
Biochemical and Physiological Effects
(5S)-5-(2-aminoethyl)pyrrolidin-2-one hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, as well as to reduce the activity of certain enzymes involved in the metabolism of drugs. Additionally, (5S)-5-(2-aminoethyl)pyrrolidin-2-one hydrochloride has been shown to have an anxiolytic effect, meaning that it can reduce anxiety. It has also been shown to have an antidepressant effect, as well as to reduce the symptoms of post-traumatic stress disorder.
Advantages and Limitations for Lab Experiments
(5S)-5-(2-aminoethyl)pyrrolidin-2-one hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in aqueous solution, making it ideal for use in experiments. Additionally, it is selective for the 5-HT2A receptor, making it useful for studying the effects of drugs on this receptor. However, (5S)-5-(2-aminoethyl)pyrrolidin-2-one hydrochloride has some limitations for use in laboratory experiments. It has a short half-life, meaning that it must be administered frequently in order to maintain its effects. Additionally, it is not selective for the 5-HT2A receptor, meaning that it can bind to other receptors and potentially cause unwanted side effects.
Future Directions
There are several potential future directions for the use of (5S)-5-(2-aminoethyl)pyrrolidin-2-one hydrochloride. It could be used to further investigate the effects of drugs on the 5-HT2A receptor, as well as to study the effects of hormones on the body. Additionally, it could be used to study the effects of inflammation on the body and to investigate the mechanisms of action of various drugs. Finally, (5S)-5-(2-aminoethyl)pyrrolidin-2-one hydrochloride could be used to study the effects of drugs on the brain, as well as to investigate the effects of drugs on behavior.
Synthesis Methods
(5S)-5-(2-aminoethyl)pyrrolidin-2-one hydrochloride is synthesized through a two-step process. The first step involves the reaction of pyrrolidin-2-one with ethylenediamine to form an intermediate, which is then reacted with hydrochloric acid to form (5S)-5-(2-aminoethyl)pyrrolidin-2-one hydrochloride. This reaction is typically carried out in an aqueous solution at a temperature of 80-90°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5S)-5-(2-aminoethyl)pyrrolidin-2-one hydrochloride involves the reaction of 2-pyrrolidinone with 2-bromoethylamine hydrobromide, followed by reduction and hydrochloride salt formation.", "Starting Materials": [ "2-pyrrolidinone", "2-bromoethylamine hydrobromide", "Sodium borohydride", "Hydrochloric acid", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: Dissolve 2-pyrrolidinone in diethyl ether and add 2-bromoethylamine hydrobromide. Stir the mixture at room temperature for 24 hours.", "Step 2: Add sodium borohydride to the reaction mixture and stir for an additional 24 hours.", "Step 3: Add methanol to the reaction mixture to quench the excess sodium borohydride.", "Step 4: Acidify the reaction mixture with hydrochloric acid to form the hydrochloride salt of the product.", "Step 5: Isolate the product by filtration and wash with diethyl ether." ] } | |
CAS RN |
1909286-53-8 |
Molecular Formula |
C6H13ClN2O |
Molecular Weight |
164.6 |
Purity |
0 |
Origin of Product |
United States |
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